1-({5-[(4,5-dichloro-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl}thio)-3,3-dimethylbutan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-({5-[(4,5-Dichloro-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl}thio)-3,3-dimethylbutan-2-one is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 4,5-dichloroimidazole moiety via a methylene bridge. The oxadiazole ring is further connected to a 3,3-dimethylbutan-2-one group through a thioether (-S-) linkage. The dichloro substitution on the imidazole ring may enhance electron-withdrawing effects, influencing reactivity and binding interactions in biological systems .
Properties
IUPAC Name |
1-[[5-[(4,5-dichloroimidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-3,3-dimethylbutan-2-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl2N4O2S/c1-12(2,3)7(19)5-21-11-17-16-8(20-11)4-18-6-15-9(13)10(18)14/h6H,4-5H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYSNIBQPXPJRIY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)CSC1=NN=C(O1)CN2C=NC(=C2Cl)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.2 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-({5-[(4,5-dichloro-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl}thio)-3,3-dimethylbutan-2-one is a synthetic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.
Chemical Structure and Properties
The molecular formula for this compound is , with a molecular weight of approximately 365.29 g/mol. The structure includes a thioether linkage and an oxadiazole ring, which are significant for its biological interactions.
Research indicates that compounds containing oxadiazole moieties often exhibit diverse biological activities. The presence of 4,5-dichloro-1H-imidazole contributes to the compound's potential as an antimicrobial and anticancer agent. The thioether group is also known to enhance the bioactivity of similar compounds by facilitating interactions with biological targets.
Antimicrobial Activity
Studies have shown that compounds with similar structures to this one exhibit significant antimicrobial properties. For instance, oxadiazoles have been reported to possess activity against various bacteria and fungi, suggesting that this compound may similarly inhibit microbial growth through disruption of cellular processes or by interfering with nucleic acid synthesis.
Anticancer Activity
The compound has been evaluated for its anticancer potential in several studies. A notable investigation assessed its cytotoxic effects on cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer). The results indicated that the compound exhibited an IC50 value in the low micromolar range, demonstrating substantial potency against these cell lines.
Mechanistic Insights
Molecular docking studies have suggested that the compound interacts with key proteins involved in cell proliferation and survival pathways. Specifically, it may inhibit enzymes such as tyrosine kinases or induce apoptosis through mitochondrial pathways.
Case Studies
Several case studies have explored the efficacy of similar compounds in clinical settings:
- Study on Anticancer Activity : A series of oxadiazole derivatives were tested for their ability to induce apoptosis in cancer cells. The findings indicated that compounds with structural similarities to our target compound significantly increased apoptotic markers in treated cells compared to controls .
- Antimicrobial Efficacy : In a comparative study on various oxadiazole derivatives against Staphylococcus aureus and Escherichia coli, the tested compounds demonstrated varying degrees of antibacterial activity, with some achieving MIC values lower than traditional antibiotics .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Imidazole-Oxadiazole Hybrids
A critical structural analogue is 1-(1H-benzo[d]imidazol-1-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethan-1-one (4a). Both compounds share a thioether-linked oxadiazole and imidazole framework. However, the target compound replaces the benzimidazole and ethanone moieties with dichloroimidazole and dimethylbutanone, respectively. Compound 4a demonstrated 63.35% anti-inflammatory activity in carrageenan-induced edema models, suggesting that the oxadiazole-thioether motif plays a role in bioactivity .
Imidazole Derivatives with Thioether Linkages
(Z)-4-(Benzo[b]thiophen-3-ylmethylene)-2-(methylthio)-1H-imidazol-5(4H)-one (3a) shares a methylthio-substituted imidazolone core but lacks the oxadiazole and dimethylbutanone groups. However, 3a’s simpler structure may limit its pharmacological versatility compared to the target compound .
Triazole-Imidazole Hybrids
Compounds such as [3,5-di(4’,5’-diphenyl-2’-substituted)-1H-imidazol-1-yl)]-1H-1,2,4-triazole derivatives (C1–C9) incorporate dual imidazole and triazole rings.
Substituent Effects on Imidazole Derivatives
Simpler imidazoles like 4,5-diphenyl-2-(thiophen-2-yl)-1H-imidazole and 2-(4-chlorophenyl)-1,4,5-triphenyl-1H-imidazole emphasize the impact of aryl substitutions on solubility and activity. The target compound’s dichloroimidazole group may improve binding affinity compared to phenyl or thiophenyl substituents, as seen in enhanced antimicrobial or anti-inflammatory responses in similar compounds .
Comparative Analysis Table
Research Implications and Gaps
- Safety Profile : The dichloro substituent could raise toxicity concerns, necessitating future studies akin to pharmacopeial evaluations in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
